Grepafloxacin Grepafloxacin Grepafloxacin, also known as raxar, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Grepafloxacin is a drug which is used for treatment of adults with mild to moderate infections caused by susceptible strains of haemophilus influenzae, streptococcus pneumoniae, or moraxella catarrhalis. Grepafloxacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Grepafloxacin has been detected in multiple biofluids, such as urine and blood. Within the cell, grepafloxacin is primarily located in the cytoplasm and membrane (predicted from logP).
Grepafloxacin is a member of quinolines, a quinolone antibiotic and a fluoroquinolone antibiotic.
Grepafloxacin is an oral broad-spectrum quinoline antibacterial agent used to treat bacterial infections. Due to the QTc-prolonging potential, as indicated by the changes in the QT interval on the electrocardiogram, and the risk for cardiovascular adverse events, grepafloxacin was withdrawn in the United States.
Brand Name: Vulcanchem
CAS No.: 146863-02-7
VCID: VC21138449
InChI: InChI=1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26)
SMILES: CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F
Molecular Formula: C19H22FN3O3
Molecular Weight: 359.4 g/mol

Grepafloxacin

CAS No.: 146863-02-7

Cat. No.: VC21138449

Molecular Formula: C19H22FN3O3

Molecular Weight: 359.4 g/mol

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Grepafloxacin - 146863-02-7

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Description Grepafloxacin, also known as raxar, belongs to the class of organic compounds known as quinoline carboxylic acids. These are quinolines in which the quinoline ring system is substituted by a carboxyl group at one or more positions. Grepafloxacin is a drug which is used for treatment of adults with mild to moderate infections caused by susceptible strains of haemophilus influenzae, streptococcus pneumoniae, or moraxella catarrhalis. Grepafloxacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Grepafloxacin has been detected in multiple biofluids, such as urine and blood. Within the cell, grepafloxacin is primarily located in the cytoplasm and membrane (predicted from logP).
Grepafloxacin is a member of quinolines, a quinolone antibiotic and a fluoroquinolone antibiotic.
Grepafloxacin is an oral broad-spectrum quinoline antibacterial agent used to treat bacterial infections. Due to the QTc-prolonging potential, as indicated by the changes in the QT interval on the electrocardiogram, and the risk for cardiovascular adverse events, grepafloxacin was withdrawn in the United States.
CAS No. 146863-02-7
Molecular Formula C19H22FN3O3
Molecular Weight 359.4 g/mol
IUPAC Name 1-cyclopropyl-6-fluoro-5-methyl-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
Standard InChI InChI=1S/C19H22FN3O3/c1-10-8-22(6-5-21-10)15-7-14-16(11(2)17(15)20)18(24)13(19(25)26)9-23(14)12-3-4-12/h7,9-10,12,21H,3-6,8H2,1-2H3,(H,25,26)
Standard InChI Key AIJTTZAVMXIJGM-UHFFFAOYSA-N
SMILES CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F
Canonical SMILES CC1CN(CCN1)C2=C(C(=C3C(=C2)N(C=C(C3=O)C(=O)O)C4CC4)C)F

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